2-(ethylthio)-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H26N2OS2/c1-2-25-19-6-4-3-5-18(19)20(23)21-13-16-7-10-22(11-8-16)14-17-9-12-24-15-17/h3-6,9,12,15-16H,2,7-8,10-11,13-14H2,1H3,(H,21,23)
• InChI Key: BQGMPQAMYOAXCE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C20H26N2OS2
• Molecular Weight: 374.6 g/mol

Description

2-(ethylthio)-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)benzamide, also known as ETPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ETPB is a benzamide derivative with a molecular formula of C24H30N2OS2 and a molecular weight of 442.63 g/mol.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Chemical Synthesis and Inhibitory Activity : The compound has been involved in chemical synthesis processes, particularly in the creation of novel amide and urea derivatives of thiazol-2-ethylamines, showing inhibitory activity against Trypanosoma brucei, a pathogen causing human African trypanosomiasis. The synthesized derivatives displayed potency in vitro, with several compounds exhibiting more effectiveness than the parent molecule. However, these compounds showed temporary reductions in parasitemia without a cure in in vivo settings, attributed to poor metabolic stability (Patrick et al., 2016).
• Antimicrobial Activity : The structure has been linked to the synthesis of new benzamide derivatives and their complexes, which have shown promising antimicrobial activities against various bacterial strains. The copper complexes of these benzamides exhibited superior activities compared to free ligands and standard antibiotics against certain bacteria (Khatiwora et al., 2013).

Bioactivity and Therapeutic Potential

• Enzyme Inhibition and Therapeutic Potential : The structural motif has been part of molecules synthesized for potential therapeutic applications, like inhibiting acetylcholinesterase, showing significant promise as antidementia agents. These compounds exhibited substantial in vitro and in vivo activity, indicating potential applications in treating neurodegenerative diseases (Sugimoto et al., 1990).
• Antituberculosis Activity : Derivatives containing the structural framework have been synthesized and evaluated for their activity against Mycobacterium tuberculosis, showing inhibitory effects on specific enzymes essential for the pathogen's survival, indicating potential use in antituberculosis therapy (Jeankumar et al., 2013).

Material Science and Analytical Applications

• Crystallography and Material Analysis : The compound has been involved in crystallography studies to understand its structural features, providing insights into molecular interactions and stability. These analyses are crucial in material science for designing and synthesizing new compounds with desired properties (Sharma et al., 2016).